Cas no 120849-18-5 ((25S)-25,27-Dihydrophysalin A)

Physalin o is a bittern that can be isolated from bitter fruits The IC50 of physilin o on Hep G2 and MCF-7 cancer cells was 31.1 and 11.4 µ m, respectively Conclusion: physilin o inhibits the production of nitric oxide (no) and has anti-inflammatory activity

(25S)-25,27-Dihydrophysalin A structure

Product Name:(25S)-25,27-Dihydrophysalin A

CAS No:120849-18-5

Molecular Formula:C₂₈H₃₂O₁₀

Molecular Weight:528.547689437866

CID:207695

PubChem ID:495589

(25S)-25,27-Dihydrophysalin A Properties

Names and Identifiers

- 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone,2,3,6,6a,9,10,10a,10b,14,16,16a,17-dodecahydro-8a,16,17-trihydroxy-2,3,6a,10b-tetramethyl-,(1S,2S,3S,6R,6aS,8aR,10aS,10bR,16R,16aS,17R,18aR)-
- 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone,2,3,6,6a,9,10,10a,10b,14,16,16a,17-
- 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone,2,3,6,6a,9,10,10a,10b,14,16,16a,17-dodecahydro-8a,16,17-trihydroxy-2,3,6a,10b-tetramethyl-,(1S,2S,3S,6R,6aS,8a
- (-)-Physalin O
- 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone,2,3,6,6a,9,10,10a,10b,14,16,16a,17-dodecahydro-8a,16,17-trihydroxy-2,3,6a,10b-tetramethyl-,[1S-(1a,2b,3b,6b,6aa,8aa,10aa,10bb,16a,16ab,17b,18aS*)]-
- 16,24-Cyclo-13,14-secoergosta-2,5-diene-18,26-dioicacid, 14,17-epoxy-7,13,14,14,20,22-hexahydroxy-1,15-dioxo-,18,20:26,22-dilactone, (7a,14a,16b,22a,25S)-
- Physalin O
- NSC661114
- trihydroxy(tetramethyl)[?]tetrone
- 5,7,18-Trihydroxy-1,14,21,25-tetramethyl-4,20,23-trioxaheptacyclo[20.3.1.12,5.03,18.03,21.06,15.09,1
- (25S)-25,27-Dihydrophysalin A
- 120849-18-5
- 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone, 2,3,6,6a,9,10,10a,10b,14,16,16a,17-dodecahydro-8a,16,17-trihydroxy-2,3,6a,10b-tetramethyl-, (1S,2S,3S,6R,6aS,8aR,10aS,10bR,16R,16aS,17R,18aR)-
- BDBM50437345
- CS-0253696
- HY-N10023
- CHEMBL492224
- AKOS040762191
- DTXSID601318402
- 5,7,18-trihydroxy-1,14,21,25-tetramethyl-4,20,23-trioxaheptacyclo[20.3.1.12,5.03,18.03,21.06,15.09,14]heptacosa-8,11-diene-13,19,24,27-tetrone
- 1H-7,15b-Epoxy-3,5-(epoxyethano)naphtho[2',1':6,7]cyclonona[1,2,3-cd]benzofuran-1,6,13,18(4H,10H)-tetrone, 2a,3,5,5a,7,7a,8,13a,13b,14,15,15a-dodecahydro-7,8,15a-trihydroxy-2a,5,13a,17-tetramethyl-
- CHEBI:180760
- FS-8216
- (1S,2S,3R,5R,6S,7R,14R,15S,18R,21S,22R,25S)-5,7,18-trihydroxy-1,14,21,25-tetramethyl-4,20,23-trioxaheptacyclo[20.3.1.12,5.03,18.03,21.06,15.09,14]heptacosa-8,11-diene-13,19,24,27-tetrone
- InChIKey： QFAOFAWTSOFSQA-UHFFFAOYSA-N
- Inchi： 1S/C28H32O10/c1-12-21(32)36-17-11-23(12,2)19-20(31)27(35)18-14(24(3)13(10-15(18)29)6-5-7-16(24)30)8-9-26(34)22(33)37-25(17,4)28(19,26)38-27/h5,7,10,12,14-15,17-19,29,34-35H,6,8-9,11H2,1-4H3
- SMILES： O1C2(C3C(C=C4CC=CC(C4(C)C3CCC3(C(=O)OC4(C)C5CC(C)(C(C)C(=O)O5)C(C2=O)C143)O)=O)O)O

Computed Properties

Exact Mass: 528.19954721 g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 0
Monoisotopic Mass: 528.19954721 g/mol
Heavy Atom Count: 38
Complexity: 1300
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 12
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 157
Molecular Weight: 528.5

Experimental Properties

Melting Point: 272-273°C
Color/Form: Powder

(25S)-25,27-Dihydrophysalin A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price
ChemFaces	CFN95097-5mg	Physalin O	120849-18-5	>=95%	5mg	$413
MedChemExpress	HY-N10023-1mg	Physalin O	120849-18-5		1mg	￥3430
TargetMol Chemicals	TN4779-5 mg	Physalin O	120849-18-5	98%	5mg	￥ 5,420